Cas no 1105194-16-8 (({1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}sulfanyl)methanimidamide)

• Product Name: ({1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}sulfanyl)methanimidamide
• CAS No: 1105194-16-8
• MF: C₁₂H₁₄FN₃OS
• MW: 267.322464466095
• MDL: MFCD16653042
• CID: 5176515
• PubChem ID: 45496484
• Update Time: 2025-06-30

({1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}sulfanyl)methanimidamide Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid, [1-(4-fluorophenyl)-5-oxo-3-pyrrolidinyl]methyl ester
• ({1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}sulfanyl)methanimidamide

• MDL： MFCD16653042
• Inchi： 1S/C12H14FN3OS/c13-9-1-3-10(4-2-9)16-6-8(5-11(16)17)7-18-12(14)15/h1-4,8H,5-7H2,(H3,14,15)
• InChI Key： WSUFLUOCRRSKGI-UHFFFAOYSA-N
• SMILES： C(=N)(SCC1CC(=O)N(C2=CC=C(F)C=C2)C1)N

Additional information on ({1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}sulfanyl)methanimidamide

The Compound CAS No 1105194-16-8: ({1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}sulfanyl)methanimidamide

The compound with CAS No 1105194-16-8, known as ({1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}sulfanyl)methanimidamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. Recent studies have highlighted its role in modulating key biological pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of this compound is characterized by a pyrrolidinone ring system, which is a five-membered lactam. The presence of a fluorine atom at the para position of the phenyl group introduces significant electronic effects, influencing the compound's stability and bioavailability. The sulfanyl group attached to the pyrrolidinone ring further enhances its chemical reactivity and selectivity. These structural features make it a versatile building block for constructing bioactive molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions. Researchers have employed strategies such as nucleophilic substitution, oxidation, and cyclization to achieve high yields and purity. The use of green chemistry principles in these syntheses has also been explored, reducing environmental impact while maintaining product quality.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects on several enzymes associated with inflammatory and neurodegenerative diseases. For instance, studies have shown that it can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation. Additionally, its ability to modulate glutamate receptors suggests potential applications in treating conditions like epilepsy and Alzheimer's disease.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed its binding affinity to various protein targets, providing insights into its mechanism of action. These findings have been corroborated by in vitro and in vivo experiments, reinforcing its therapeutic potential.

Looking ahead, the development of this compound into a clinical candidate is an area of active research. Preclinical studies are currently underway to assess its safety profile and efficacy in animal models of disease. The integration of artificial intelligence (AI) in drug design is also being leveraged to optimize its pharmacokinetic properties, ensuring better absorption and distribution within the body.

In conclusion, the compound CAS No 1105194-16-8 represents a significant advancement in chemical innovation. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in the quest for novel therapeutics. As research continues to unfold, this compound holds the potential to make a meaningful impact on human health.